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Compound of Interest

Compound Name: 2-(2,2-Difluorocyclopropyl)ethanol

Cat. No.: B180354 Get Quote

This technical guide provides a comprehensive overview of 2-(2,2-
Difluorocyclopropyl)ethanol, a fluorinated organic compound of interest to researchers,

scientists, and professionals in drug development. This document outlines its chemical

identifiers, physical properties, safety information, and potential synthetic approaches.

Core Compound Identifiers and Properties
2-(2,2-Difluorocyclopropyl)ethanol is a niche chemical with specific identifiers and properties

crucial for its application in research and development. The primary identifier for this compound

is its CAS number, which is 117284-59-0.[1][2][3][4]

A summary of its key identifiers and physicochemical properties is presented in the table below

for easy reference and comparison.

Identifier Value Source

CAS Number 117284-59-0 [1][2][3][4]

Molecular Formula C5H8F2O [1][2]

Molecular Weight 122.11 g/mol [1][2]

SMILES C1C(C1(F)F)CCO [1][2]

Purity >97%

Storage Conditions Inert atmosphere, 2-8°C [1][2]
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(2,2-
Difluorocyclopropyl)ethanol is not readily available in the public domain, a general

understanding of its synthesis can be derived from methods used for structurally similar

compounds, such as gem-difluorocyclopropanes and other fluoro-alcohols.

The synthesis of the gem-difluorocyclopropane moiety is a key step. Modern methods often

utilize Ruppert-Prakash or Dolbier reagents for the difluorocyclopropanation of alkenes. These

approaches are favored for preparing advanced building blocks for drug discovery due to their

compatibility with various functional groups.

A plausible synthetic route to 2-(2,2-Difluorocyclopropyl)ethanol could involve the

difluorocyclopropanation of a suitable alkene precursor followed by hydroboration-oxidation or

another method to introduce the ethanol side chain.

A generalized experimental protocol for a related compound, 2,2-difluoroethanol, involves a

two-step process:

Formation of 2,2-difluoroethyl acetate: 1-chloro-2,2-difluoroethane is reacted with an alkali

metal salt of acetic acid (e.g., potassium acetate) in a suitable solvent like dimethyl sulfoxide.

The mixture is heated to facilitate the reaction, resulting in the formation of 2,2-difluoroethyl

acetate.

Transesterification: The resulting 2,2-difluoroethyl acetate is then transesterified in the

presence of an alcohol (commonly methanol) and a base (such as sodium methoxide or

sodium hydroxide) to yield 2,2-difluoroethanol. The final product is typically purified by

distillation.

It is important to note that this is a generalized procedure for a related molecule and would

require optimization and adaptation for the synthesis of 2-(2,2-Difluorocyclopropyl)ethanol.

Applications in Drug Development
The introduction of fluorine atoms into drug candidates is a common strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and bioavailability. The

difluorocyclopropyl group, in particular, is a valuable motif. Its strained ring system and the
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presence of fluorine atoms can significantly influence the conformational preferences and

electronic properties of a molecule. While specific applications of 2-(2,2-
Difluorocyclopropyl)ethanol in drug development are not widely documented, its structural

features suggest its potential as a building block in the synthesis of novel therapeutic agents. It

can be used to introduce the 2,2-difluorocyclopropyl moiety into larger, more complex

molecules.

Safety Information
A specific Safety Data Sheet (SDS) for 2-(2,2-Difluorocyclopropyl)ethanol (CAS 117284-59-

0) was not found. However, safety information for structurally related compounds provides an

indication of the potential hazards. For (2,2-Difluorocyclopropyl)methanol, the GHS

classification indicates it is a flammable liquid and vapor (Category 3).[5] Safety precautions for

this related compound include keeping it away from heat and ignition sources, using non-

sparking tools, and wearing protective equipment.[5]

For 2,2-Difluoroethanol, a related fluorinated alcohol, precautionary statements emphasize

thorough washing after handling, use in a well-ventilated area, and keeping it away from heat

and open flames.[6] First aid measures for this compound include removing the individual to

fresh air if inhaled and rinsing the skin or eyes with water upon contact.[6]

Given the flammability and potential irritation hazards of similar fluorinated compounds, it is

imperative to handle 2-(2,2-Difluorocyclopropyl)ethanol with appropriate personal protective

equipment in a well-ventilated fume hood, away from ignition sources.

Visualized Synthetic Workflow
The following diagram illustrates a generalized synthetic workflow for the preparation of 2-(2,2-
Difluorocyclopropyl)ethanol, based on common organic synthesis techniques.
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Caption: A generalized synthetic workflow for 2-(2,2-Difluorocyclopropyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 117284-59-0|2-(2,2-Difluorocyclopropyl)ethanol|BLD Pharm [bldpharm.com]

2. escales | Virtual tour generated by Panotour [ub.edu]

3. 2-(2,2-Difluorocyclopropyl)ethanol｜CAS 117284-59-0｜3ASenrise｜製品詳細 [tci-
chemical-trading.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b180354?utm_src=pdf-body-img
https://www.benchchem.com/product/b180354?utm_src=pdf-body
https://www.benchchem.com/product/b180354?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/117284-59-0.html
https://www.ub.edu/visitavirtual/visitavirtualEH/panoramiques-360/UB-tour-master.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6519055636%27)%3B%22%3E%3C/krpano%3E
https://www.tci-chemical-trading.com/product/CT222004750
https://www.tci-chemical-trading.com/product/CT222004750
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2-(2,2-二氟环丙基)乙醇 | 2-(2,2-Difluorocyclopropyl)ethanol | 117284-59-0 - 乐研试剂
[leyan.com]

5. tcichemicals.com [tcichemicals.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(2,2-
Difluorocyclopropyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180354#2-2-2-difluorocyclopropyl-ethanol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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